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Compound of Interest

Compound Name: Dioctyl fumarate

Cat. No.: B1588183 Get Quote

An In-depth Whitepaper for Researchers, Scientists, and Drug Development Professionals

Abstract
Dioctyl fumarate, also known as bis(2-ethylhexyl) fumarate, is a versatile diester with

significant applications across various industrial and scientific sectors. This technical guide

provides a comprehensive overview of its chemical and physical properties, detailed

experimental protocols for its synthesis and analysis, and an exploration of its applications,

particularly within the realms of polymer science and its emerging role in pharmaceutical

formulations. This document aims to serve as a core reference for professionals engaged in

research and development activities involving this compound.

Chemical Identity and Properties
Dioctyl fumarate is chemically identified as the bis(2-ethylhexyl) ester of fumaric acid. Its key

identifiers are:

CAS Number: 141-02-6[1]

EC Number: 205-448-2[1]

The compound's molecular and physical characteristics are summarized in the tables below,

providing a clear reference for its properties.
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Table 1: General and Chemical Properties of Dioctyl
Fumarate

Property Value Reference(s)

Molecular Formula C20H36O4 [1]

Molecular Weight 340.50 g/mol [2]

IUPAC Name
bis(2-ethylhexyl) (E)-but-2-

enedioate

Synonyms
Bis(2-ethylhexyl) fumarate,

DOF

Canonical SMILES
CCCCC(CC)COC(=O)C=CC(=

O)OCC(CC)CCCC
[1]

Table 2: Physical Properties of Dioctyl Fumarate
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Property Value Conditions Reference(s)

Appearance
Colorless to pale

yellow, clear oily liquid
Ambient [2][3]

Odor Mild Ambient [4]

Melting Point -58 °C [1][4]

Boiling Point ~415 °C Atmospheric Pressure [2]

211-220 °C 10 mmHg [5]

203 °C 0.67 kPa [3]

185 °C 5 mmHg [1][4]

Density 0.93 - 0.945 g/cm³ 20-23 °C [2][3]

Refractive Index 1.450 - 1.458 n20/D [4][5]

Viscosity 17 mPa·s 23 °C [3]

Flash Point >110 - 190 °C [1][5]

Vapor Pressure 0 Pa 20 °C [4]

Water Solubility 1.19 mg/L 20 °C [1][4]

Solubility in Organic

Solvents

Soluble in toluene,

ethanol, chloroform,

methanol, and ether.

[2][3][4]

Experimental Protocols
This section provides detailed methodologies for the synthesis, purification, and analysis of

Dioctyl fumarate, designed to be readily applicable in a laboratory setting.

Synthesis of Dioctyl Fumarate via Fischer Esterification
The industrial production of Dioctyl fumarate is primarily achieved through the acid-catalyzed

esterification of fumaric acid with 2-ethylhexanol.[2]
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Reaction:

Fumaric Acid + 2 2-Ethylhexanol ⇌ Dioctyl Fumarate + 2 H₂O

Materials:

Fumaric acid

2-Ethylhexanol (a slight excess is recommended)

Acid catalyst (e.g., p-toluenesulfonic acid or sulfuric acid)

Toluene (for azeotropic removal of water)

Sodium bicarbonate solution (for neutralization)

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (for drying)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a Dean-Stark apparatus, a

condenser, and a magnetic stirrer, combine fumaric acid, 2-ethylhexanol, and a catalytic

amount of p-toluenesulfonic acid in toluene.

Heating and Water Removal: Heat the mixture to reflux. The water formed during the

reaction will be azeotropically removed and collected in the Dean-Stark trap. Continue the

reaction until no more water is collected, indicating the completion of the esterification.

Neutralization: Cool the reaction mixture to room temperature. Transfer the mixture to a

separatory funnel and wash with a saturated solution of sodium bicarbonate to neutralize the

acid catalyst.

Washing: Subsequently, wash the organic layer with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.
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Solvent Removal: Filter the drying agent and remove the toluene under reduced pressure

using a rotary evaporator.

Purification by Vacuum Distillation
The crude Dioctyl fumarate obtained from the synthesis can be purified by vacuum distillation

to achieve high purity.[2]

Procedure:

Set up a vacuum distillation apparatus.

Place the crude Dioctyl fumarate in the distillation flask.

Gradually reduce the pressure and increase the temperature.

Collect the fraction that distills at the appropriate boiling point for the given pressure (e.g.,

185 °C at 5 mmHg).[1][4]

Analytical Characterization
2.3.1. Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a suitable technique for assessing the purity of Dioctyl fumarate and identifying any

by-products. While a specific method for Dioctyl fumarate is not detailed in the provided

results, a general method for phthalates, which are structurally similar, can be adapted.

Proposed GC-MS Conditions:

Column: DB-5MS (30 m × 0.25 mm × 0.25 µm) or similar non-polar column.

Carrier Gas: Helium.

Injection Mode: Splitless.

Temperature Program:

Initial temperature: 100 °C, hold for 1 minute.
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Ramp to 280 °C at 15 °C/min.

Hold at 280 °C for 10 minutes.

MS Detector: Electron Impact (EI) ionization at 70 eV.

Scan Range: m/z 40-500.

2.3.2. High-Performance Liquid Chromatography (HPLC)

RP-HPLC can be employed for the quantitative analysis of Dioctyl fumarate. A method

developed for other fumarate esters can be adapted.

Proposed HPLC Conditions:

Column: C18 column (e.g., 250 mm x 4.6 mm, 5 µm).

Mobile Phase: A gradient of acetonitrile and water.

Flow Rate: 1.0 mL/min.

Detection: UV at 210-230 nm.

Injection Volume: 20 µL.

Applications of Dioctyl Fumarate
Dioctyl fumarate's primary applications stem from its properties as a plasticizer and a co-

monomer in polymer synthesis.[2]

Industrial Applications
Plasticizer: It is used to enhance the flexibility and durability of polymers, particularly

polyvinyl chloride (PVC) and polyvinyl acetate (PVAc).[2][6]

Co-monomer: Dioctyl fumarate can be copolymerized with other monomers like styrene

and vinyl acetate to produce resins with specific properties for use in coatings, adhesives,

and lubricants.[2]
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Chemical Intermediate: It serves as a starting material for the synthesis of other chemicals.

[7]

Role in Drug Development and Delivery
While not a primary active pharmaceutical ingredient, Dioctyl fumarate and related fumarates

are being explored for their potential in drug delivery systems. Its properties as a plasticizer

make it a candidate for use in transdermal patches, where it can improve the flexibility and drug

release characteristics of the polymer matrix.[8][9] Copolymers of vinyl acetate and dioctyl
fumarate have been synthesized and evaluated as potential platforms for transdermal delivery

systems, demonstrating good tensile strength and moderate swelling properties.[8]

Mandatory Visualizations
Diagram 1: Synthesis and Purification Workflow of
Dioctyl Fumarate
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Caption: A workflow diagram illustrating the key stages in the synthesis and purification of

Dioctyl fumarate.

Diagram 2: Application Pathway of Dioctyl Fumarate in
Polymer Science
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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